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Abstract
Cholesteryl docosapentaenoate is a cholesterol ester of docosapentaenoic acid (DPA), a 22-

carbon polyunsaturated fatty acid (PUFA). As a member of the cholesteryl ester family, it plays

a role in the transport and storage of cholesterol within the body. This technical guide provides

a comprehensive overview of the structure, chemical properties, and relevant biological context

of cholesteryl docosapentaenoate. It includes detailed, adaptable experimental protocols for

its synthesis, purification, and analysis, as well as a visualization of a signaling pathway where

cholesterol esterification is implicated.

Structure and Chemical Properties
Cholesteryl docosapentaenoate is formed through the esterification of the 3-beta-hydroxyl

group of cholesterol with the carboxyl group of docosapentaenoic acid (DPA, 22:5). The

structure consists of the rigid four-ring steroid nucleus of cholesterol linked to the long, flexible,

and highly unsaturated acyl chain of DPA.

Below is a diagram illustrating the formation of Cholesteryl Docosapentaenoate from its

constituent molecules.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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